Cas no 201612-54-6 (Palmitic acid-13C sodium)

Palmitic acid-13C sodium is a stable isotope-labeled compound, where the 13C isotope is incorporated into the palmitic acid structure. This labeling enables precise tracking and quantification in metabolic studies, lipid research, and tracer experiments using techniques such as mass spectrometry or NMR. The sodium salt form enhances solubility in aqueous solutions, facilitating its use in biological and biochemical applications. Its high isotopic purity ensures minimal interference in analytical measurements, making it a reliable standard for investigating fatty acid metabolism, lipidomics, and related pathways. The compound is particularly valuable for studies requiring accurate detection of palmitate uptake, turnover, or incorporation into complex lipids.

Palmitic acid-13C sodium structure

Product Name:Palmitic acid-13C sodium

CAS No:201612-54-6

MF:C₁₆H₃₁NaO₂

MW:279.40

CID:5078364

Update Time:2025-06-29

Palmitic acid-13C sodium Chemical and Physical Properties

Names and Identifiers

- Palmitic acid-13C sodium
- Inchi： 1S/C16H32O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2-15H2,1H3,(H,17,18);/q;+1/p-1/i16+1;
- InChI Key： GGXKEBACDBNFAF-OMVBPHMTSA-M
- SMILES： [O-][13C](=O)CCCCCCCCCCCCCCC.[Na+]

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Additional information on Palmitic acid-13C sodium

Research Brief on Palmitic acid-13C Sodium (201612-54-6): Recent Advances and Applications

Palmitic acid-13C sodium (CAS: 201612-54-6) is a stable isotope-labeled compound widely used in metabolic research, lipidomics, and drug development. This research brief synthesizes the latest findings on its applications, mechanisms, and emerging trends in chemical biology and pharmaceutical sciences. Recent studies highlight its pivotal role in tracing fatty acid metabolism, investigating metabolic disorders, and advancing precision medicine.

A 2023 study published in Journal of Lipid Research utilized Palmitic acid-13C sodium to elucidate the dynamics of β-oxidation in non-alcoholic fatty liver disease (NAFLD) models. The isotopic labeling enabled precise tracking of palmitate flux through mitochondrial pathways, revealing compensatory mechanisms in lipid overload conditions. Researchers combined this with LC-MS/MS to quantify 13C-enriched intermediates, providing unprecedented resolution in metabolic pathway analysis.

In cancer metabolism research, a Nature Communications paper (2024) demonstrated its utility in mapping the rewiring of lipid metabolism in drug-resistant tumors. The study identified 13C-labeled palmitate incorporation into sphingolipids as a biomarker for chemotherapy resistance, suggesting new therapeutic targets. This builds on earlier work (Cell Metabolism, 2022) that used the compound to validate the role of stearoyl-CoA desaturase in tumor microenvironments.

Pharmaceutical applications have expanded with recent GMP-grade production improvements. A 2024 white paper by Cambridge Isotope Laboratories details enhanced purity (>99% 13C enrichment) and reduced endotoxin levels, meeting FDA requirements for clinical tracer studies. This enables new applications in human PET imaging when combined with 18F-labeled analogs, as reported in the Journal of Nuclear Medicine (2023).

Emerging techniques combine Palmitic acid-13C sodium with single-cell metabolomics. A breakthrough Science Advances study (2024) developed nano-DESI MS platforms to analyze 13C incorporation at single-cell resolution, revealing cell-to-cell heterogeneity in lipid processing within tumors. This methodological leap addresses longstanding challenges in metabolic flux analysis at cellular resolution.

Ongoing clinical trials (NCT05678984) are evaluating its diagnostic potential for rare metabolic disorders. Preliminary data presented at the 2024 SIMD Annual Meeting showed distinct 13C excretion patterns in patients with CPT-II deficiency, suggesting utility as a non-invasive diagnostic biomarker. These developments position Palmitic acid-13C sodium as a versatile tool bridging basic research and clinical translation.